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Compound of Interest |

Compound Name: AZOIC DIAZO COMPONENT 20
CAS No.: 15518-68-0
Cat. No.: B103607
- 7

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Fast Blue BB Base, a versatile
diazonium compound with significant applications across various scientific disciplines. We will
delve into its fundamental chemical and physical properties, explore its utility in histochemical
and analytical methodologies, and provide practical, field-proven protocols for its application.
The causality behind experimental choices is emphasized to empower researchers in their
method development and data interpretation.

Core Chemical Identity and Properties

Fast Blue BB Base, systematically known as N-(4-amino-2,5-diethoxyphenyl)benzamide, is an
azoic diazo component.[1][2] It serves as a precursor to the more commonly used Fast Blue BB
Salt, which is a stabilized diazonium salt, typically a zinc chloride double salt.[3][4] The base
itself is a crucial starting material for the in-situ generation of the diazonium salt required for
various coupling reactions.

Molecular Structure and Identifiers

The structural integrity of Fast Blue BB Base is foundational to its reactivity, particularly the
presence of a primary aromatic amine that can be diazotized to form a reactive diazonium
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cation.

Figure 1: Chemical structure of Fast Blue BB Base.

Table 1: Chemical Identifiers and Properties of Fast Blue BB Base

Property Value Source
PubChem CID 67108 [1]

CAS Number 120-00-3 [1]
Molecular Formula C17H20N203 [1][5]
Molecular Weight 300.36 g/mol [1][6]
IUPAC Name \-(a-amino-2,5- [1]

diethoxyphenyl)benzamide

CCOC1=CC(=C(C=C1N)OCC)
NC(=0)C2=CC=CC=C2

Canonical SMILES

INChI=1S/C17H20N203/c1-3-
21-15-11-14(16(22-4-2)10-

InChl 13(15)18)19-17(20)12-8-6-5-7-  [1]
9-12/h5-11H,3-4,18H2,1-2H3,
(H,19,20)
CNXZLZNEIYFZGU-

InChIKey [1]

UHFFFAOYSA-N

Colour Index Number 37175 [31[5]

Physicochemical Data

The physical properties of Fast Blue BB Base are critical for its handling, storage, and
application in various experimental protocols.

Table 2: Physicochemical Properties of Fast Blue BB Base
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Property Value Source

Khaki powder, Light grey

Appearance powder, or Gray to brown [L1I51[7]
powder/chunks

Melting Point 98-100 °C [1]18]

Boiling Point 405.5 °C at 760 mmHg [1]

Density 1.193 g/cm3 [1]

Flash Point 199 °C [1]

- Slightly soluble in Chloroform
Solubility [8]
and Methanol

- Stable under normal
Stability [1]
temperatures and pressures.

Principles of Reactivity and Mechanism of Action

The primary utility of Fast Blue BB Base stems from its ability to be converted into a diazonium
salt, which then acts as an electrophile in azo coupling reactions. This two-step process is
fundamental to its function as a chromogenic reagent.

Step 2 Chromogenic Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.alfa-chemistry.com/fast-blue-bb-cas-120-00-3-item-46379.htm
https://sdinternational.com/fast-blue-bb-base-fast-colour-bases/
https://hengceresearch.com/products/fast-blue-b-b/376455
https://www.alfa-chemistry.com/fast-blue-bb-cas-120-00-3-item-46379.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5724138.htm
https://www.alfa-chemistry.com/fast-blue-bb-cas-120-00-3-item-46379.htm
https://www.alfa-chemistry.com/fast-blue-bb-cas-120-00-3-item-46379.htm
https://www.alfa-chemistry.com/fast-blue-bb-cas-120-00-3-item-46379.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5724138.htm
https://www.alfa-chemistry.com/fast-blue-bb-cas-120-00-3-item-46379.htm
https://www.benchchem.com/product/b103607?utm_src=pdf-body-img
https://www.benchchem.com/product/b103607?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

¢ 1. alfa-chemistry.com [alfa-chemistry.com]

e 2. 4-Benzamido-2 5-diethoxyaniline | Fast Blue BB Base | [jayfinechem.com]

¢ 3. Fast Blue BB Salt Dye content = 80 5486-84-0 [sigmaaldrich.com]

e 4. researchgate.net [researchgate.net]

¢ 5. sdinternational.com [sdinternational.com]

¢ 6. Fast blue BB | CAS 120-00-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
e 7. Global Fast Blue BB Market Research Report 2025 | Hengce Research

[hengceresearch.com]
o 8. Fast Blue BB | 120-00-3 [chemicalbook.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to Fast Blue BB Base
(PubChem CID: 67108)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103607#fast-blue-bb-base-pubchem-cid-67108-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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